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Compound of Interest

Compound Name: Amlexanox

Cat. No.: B1666007

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the preparation and administration of Amlexanox for oral
gavage in mice.

Frequently Asked Questions (FAQS)
Q1: What is the recommended vehicle for preparing Amlexanox for oral gavage in mice?
Al: The choice of vehicle depends on whether you require a solution or a suspension.

e For a suspension, a common vehicle is 0.5% carboxymethylcellulose sodium (CMC-Na) in
saline.[1]

e For a clear solution, a multi-component solvent system is often necessary due to
Amlexanox's poor aqueous solubility. A widely used combination is 10% DMSO, 40%
PEG300, 5% Tween-80, and 45% saline.[1] Another option for achieving a clear solution is
10% DMSO in 90% corn oil.[1]

Q2: What is the solubility of Amlexanox in common solvents?

A2: Amlexanox is sparingly soluble in aqueous buffers but shows good solubility in organic
solvents.[2]

e DMSO: Approximately 10 mg/mL[2] to 60 mg/mL.[3]
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e Dimethylformamide (DMF): Approximately 14 mg/mL.[2]

e 1:1 solution of DMF:PBS (pH 7.2): Approximately 0.5 mg/mL when prepared by first
dissolving in DMF and then diluting with PBS.[2]

¢ 0.5% CMC-Na/saline water: Up to 20 mg/mL can be achieved as a suspended solution with
the aid of ultrasonication.[1]

e 10% DMSO >> 40% PEG300 >> 5% Tween-80 >> 45% saline: > 2.5 mg/mL as a clear
solution.[1]

10% DMSO >> 90% corn oil: = 2.5 mg/mL as a clear solution.[1]
Q3: What is a typical dosage range for Amlexanox administered by oral gavage in mice?

A3: The dosage of Amlexanox can vary depending on the experimental model and therapeutic
goal. Published studies in mice have used dosages ranging from 20 mg/kg to 100 mg/kg,
administered daily.[1][4][5] For example, studies investigating metabolic effects have used 25
mg/kg daily.[1][4]

Q4: How stable are Amlexanox solutions?

A4: Aqueous solutions of Amlexanox are not recommended for storage for more than one day.
[2] When dissolved in DMSO, stock solutions can be stored at -20°C for up to 3 months or
-80°C for up to a year.[3][5] It is advisable to prepare fresh working solutions for oral gavage
daily.
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Problem

Possible Cause

Suggested Solution

Amlexanox powder does not

dissolve.

Low solubility in the chosen

solvent.

Amlexanox has poor agueous
solubility.[2] For aqueous-
based preparations, ensure
you are using a suitable
vehicle like 0.5% CMC-Na for
a suspension or a solubilizing
mixture (e.g.,
DMSO/PEG300/Tween-
80/saline) for a solution.[1] If
preparing a suspension, use
an ultrasonic bath to aid
dispersion.[1] For higher
concentrations, consider using
organic solvents like DMSO or
DMF to create a stock solution
first.[2][3]

The prepared
solution/suspension is not

homogenous.

Inadequate mixing or

precipitation.

For suspensions, ensure
vigorous vortexing and
sonication to achieve a uniform
dispersion.[1] For solutions
containing DMSO, add the
components sequentially as
indicated in the protocols to
prevent precipitation.[1] Always
visually inspect the preparation
for homogeneity before each

administration.

The animal exhibits signs of
distress after gavage (e.g.,

coughing, gasping).

Accidental administration into

the trachea.

This is a critical issue that can
be fatal. Immediately stop the
procedure. Review proper oral
gavage technique, ensuring
the gavage needle is correctly
placed in the esophagus.[6][7]
[8][9] The animal should

swallow the tube as it is gently
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advanced.[6][9] If signs of
distress are severe,

euthanasia may be necessary.

[6]

Regurgitation or reflux of the

administered compound.

The volume administered is
too large, or the administration

was too rapid.

The maximum recommended
volume for oral gavage in mice
is 10 mL/kg.[6][9] It is often
advisable to use the smallest
effective volume.[7] Administer
the substance slowly and
smoothly over 2-3 seconds to

prevent reflux.[8]

Inconsistent experimental

results between animals.

Inaccurate dosing due to non-
homogenous preparation or

incorrect gavage technique.

Ensure the Amlexanox
preparation is well-mixed
before drawing each dose. If
using a suspension, vortex it
between each animal.
Calibrate pipettes and syringes
for accurate volume
measurement. Standardize the
gavage procedure among all

personnel.

Experimental Protocols
Protocol 1: Preparation of Amlexanox Suspension (e.g.,

for 25 mgl/kg dose)

This protocol is adapted from methods describing the use of carboxymethylcellulose sodium

(CMC-Na) as a suspending agent.[1]

Materials:

e Amlexanox powder

e 0.5% (w/v) CMC-Na in sterile saline
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 Sterile conical tubes
» Sonicator/ultrasonic bath
» Vortex mixer
e Analytical balance
o Appropriate oral gavage needles (e.g., 20-22 gauge, 1.5 inches with a rounded tip)[7][9]
e Syringes
Procedure:
o Calculate the required amount of Amlexanox:
o For a 25 mg/kg dose in a 25 g mouse, the total dose is 0.625 mg.

o Assuming a dosing volume of 10 mL/kg (0.25 mL for a 25 g mouse), the required
concentration is 2.5 mg/mL.

o For a batch of 10 mL, you will need 25 mg of Amlexanox.

o Weigh Amlexanox: Accurately weigh 25 mg of Amlexanox powder and place it in a sterile
conical tube.

o Prepare the vehicle: Prepare a 0.5% (w/v) solution of CMC-Na in sterile saline.
e Prepare the suspension:

o Add a small volume of the 0.5% CMC-Na vehicle to the Amlexanox powder to create a
paste.

o Gradually add the remaining vehicle to reach the final volume of 10 mL.
o Vortex vigorously for 1-2 minutes.

» Homogenize the suspension: Place the tube in an ultrasonic bath for 5-10 minutes to ensure
a fine, uniform suspension.[1]
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e Administration:
o Vortex the suspension immediately before drawing each dose to ensure homogeneity.

o Administer the calculated volume to the mouse via oral gavage.

Protocol 2: Preparation of Amlexanox Clear Solution
(e.g., for 25 mgl/kg dose)

This protocol is based on a vehicle composition designed to fully solubilize Amlexanox.[1]

Materials:

Amlexanox powder

e DMSO (Dimethyl sulfoxide)

e PEG300 (Polyethylene glycol 300)
e Tween-80 (Polysorbate 80)
 Sterile saline (0.9% NaCl)
 Sterile conical tubes

o \ortex mixer

¢ Analytical balance

o Oral gavage needles and syringes
Procedure:

e Calculate the required amount of Amlexanox: As in Protocol 1, a 2.5 mg/mL concentration is
needed for a 25 mg/kg dose with a 10 mL/kg dosing volume. For a 10 mL batch, weigh 25
mg of Amlexanox.

e Prepare the vehicle (10 mL total):
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[e]

1 mL DMSO (10%)

o

4 mL PEG300 (40%)

[¢]

0.5 mL Tween-80 (5%)

[e]

4.5 mL Saline (45%)

e Dissolve Amlexanox:
o Add the weighed Amlexanox to a sterile conical tube.
o Add the 1 mL of DMSO and vortex until the Amlexanox is completely dissolved.

o Sequentially add the PEG300, Tween-80, and finally the saline, vortexing well after each
addition. This specific order is important to maintain solubility.[1]

o Final preparation: The final mixture should be a clear solution. Visually inspect for any
precipitation.

o Administration: Administer the calculated volume to the mouse via oral gavage.

Quantitative Data Summary
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Parameter Vehicle/Solvent Value Reference(s)
Solubility DMSO ~10 - 60 mg/mL [2][3]
DMF ~14 mg/mL [2]
1:1 DMF:PBS (pH 7.2)  ~0.5 mg/mL 2]
20 mg/mL

0.5% CMC-Na/saline

(suspension)

[1]

10% DMSO, 40%
PEG300, 5% Tween-
80, 45% saline

> 2.5 mg/mL (solution)

[1]

10% DMSO, 90%

corn oil

> 2.5 mg/mL (solution)

[1]

Mouse Oral Gavage

N/A 20 - 100 mg/kg/day [11141[5]
Dosage
Oral Gavage Volume N/A Up to 10 mL/kg [6][9]
Gavage Needle Size
N/A 20-22 gauge [71[81[9]
(Adult Mouse)
Visualizations
Experimental Workflow
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Caption: Workflow for preparing and administering Amlexanox via oral gavage in mice.
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Caption: Amlexanox inhibits TBK1 and IKKg, reducing inflammatory signaling.[3][10][11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Amlexanox for Oral Gavage
in Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666007#how-to-prepare-amlexanox-for-oral-
gavage-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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